5-Benzyl-2-bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine hydrochloride

Specification

• Molecular Formula: C13H14BrClN2S
• Molecular Weight: 345.69 g/mol
• IUPAC Name: 5-benzyl-2-bromo-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridine;hydrochloride
• Standard InChI: InChI=1S/C13H13BrN2S.ClH/c14-13-15-11-9-16(7-6-12(11)17-13)8-10-4-2-1-3-5-10;/h1-5H,6-9H2;1H
• Standard InChI Key: UBPHTRMPHWHWDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC(=N2)Br)CC3=CC=CC=C3.Cl

Introduction

5-Benzyl-2-bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine hydrochloride is a heterocyclic compound featuring a fused thiazole and pyridine ring system. This compound is notable for its potential applications in medicinal chemistry, particularly due to its unique structural characteristics that may enhance biological activity. The presence of the benzyl group is believed to contribute to its specificity toward certain molecular targets, making it a subject of interest in drug development and biological studies.

Synthesis

The synthesis of 5-Benzyl-2-bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine hydrochloride typically involves the cyclization of suitable precursors under controlled conditions. Common methods include:

• Temperature Control: Critical for optimizing yield and purity.

• Solvent Choice: Often polar aprotic solvents are used.

• Reaction Time Optimization: Essential for achieving high yields and purity.

• Purification Techniques: Crystallization or chromatography are typically employed to isolate the final product.

Biological Activity and Potential Applications

The mechanism of action for this compound involves interactions with biological targets such as kinases and receptors involved in critical signaling pathways. Research indicates that it may modulate these pathways, providing insights into its potential therapeutic uses and guiding further drug development efforts.

Biological Targets

• Kinases: Involved in cell signaling pathways.

• Receptors: Critical for various physiological processes.

Potential Applications

• Medicinal Chemistry: Due to its unique structural characteristics and potential biological activity.

• Pharmacology: For understanding complex biochemical interactions and developing new pharmaceutical agents.

Comparison of Thiazolopyridine Derivatives

Compound	Biological Activity	Structural Features
2-Amino-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridines	Beta3-AR agonist activity	Intact thiazolopyridine ring
5-Benzyl-2-bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine hydrochloride	Potential kinase and receptor modulation	Fused thiazole and pyridine rings, benzyl group